Cas no 52354-78-6 (acetic acid;(1R,2R)-cyclooctane-1,2-diol)
52354-78-6 structure
Product Name:acetic acid;(1R,2R)-cyclooctane-1,2-diol
CAS No:52354-78-6
MF:C10H20O4
MW:204.263403892517
CID:2843392
PubChem ID:71442112
Update Time:2025-04-21
acetic acid;(1R,2R)-cyclooctane-1,2-diol Chemical and Physical Properties
Names and Identifiers
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- 52354-78-6
- DTXSID80851017
- Acetic acid--(1R,2R)-cyclooctane-1,2-diol (1/1)
- acetic acid;(1R,2R)-cyclooctane-1,2-diol
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- Inchi: 1S/C8H16O2.C2H4O2/c9-7-5-3-1-2-4-6-8(7)10;1-2(3)4/h7-10H,1-6H2;1H3,(H,3,4)/t7-,8-;/m1./s1
- InChI Key: LYEBMCDLPSJQIZ-SCLLHFNJSA-N
- SMILES: O[C@@H]1CCCCCC[C@H]1O.OC(C)=O
Computed Properties
- Exact Mass: 204.13615911Da
- Monoisotopic Mass: 204.13615911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 112
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8Ų
acetic acid;(1R,2R)-cyclooctane-1,2-diol Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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